2-benzoyl-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]benzamide

• IUPAC Name: 2-benzoyl-N-[(4-phenyloxan-4-yl)methyl]benzamide
• InChI: InChI=1S/C26H25NO3/c28-24(20-9-3-1-4-10-20)22-13-7-8-14-23(22)25(29)27-19-26(15-17-30-18-16-26)21-11-5-2-6-12-21/h1-14H,15-19H2,(H,27,29)
• InChI Key: HCZALCDEPCMHNE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C2=CC=CC=C2C(=O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C26H25NO3
• Molecular Weight: 399.5 g/mol

Description

“2-benzoyl-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]benzamide” is a complex organic compound. It contains a benzoyl group (a benzene ring bonded to a carbonyl), a phenyltetrahydropyran group (a six-membered cyclic compound with one oxygen atom and one double bond), and a benzamide group (a benzene ring bonded to a carboxamide). The molecular formula of this compound is C26H25NO3.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a cyclic structure. The exact structure would depend on the specific locations of these groups on the phenyltetrahydropyran ring.

Chemical Reactions Analysis

Again, without specific literature or experimental data, it’s difficult to provide a detailed analysis of the chemical reactions involving this compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and reactivity. These properties would depend on the specific structure and functional groups of the compound.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems, often in a biological context. Without specific information or context, it’s difficult to speculate on the mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. Without more information, it’s difficult to provide a detailed safety analysis.

Future Directions

Future research on this compound could involve detailed synthesis and characterization studies, investigation of its reactivity and potential applications, and safety testing.